Cas no 5285-27-8 ((8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one)

(8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one structure
5285-27-8 structure
Product Name:(8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one
CAS No:5285-27-8
MF:C18H22O2
MW:270.366085529327
CID:1579436
PubChem ID:667482
Update Time:2025-04-21

(8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one Chemical and Physical Properties

Names and Identifiers

    • (8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one
    • 3-Hydroxy-oestra-1,3,5(10)-trien-17-on
    • 3-Hydroxy-estra-1,3,5(10)-trien-17-on
    • 3-hydroxy-estra-1,3,5(10)-triene-17-one
    • ent-Estrone
    • (-)-Estrone
    • UNII-57EB028MGD
    • Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha,9beta,13alpha,14beta)-
    • Estrone, (-)-
    • AC1LDI6F
    • 3-Hydroxy-oestra-1,3,5(10)-trien-17-on; 3-Hydroxy-estra-1,3,5(10)-trien-17-on; 3-hydroxy-estra-1,3,5(10)-triene-17-one; ent-Estrone; (-)-Estrone; UNII-57EB028MGD; Estra-1,3,5(10)-trien-17-one, 3-hydroxy-, (8alpha,9beta,13alpha,14beta)-; Estrone, (-)-; AC1LDI6F;
    • 5285-27-8
    • Q27261500
    • DTXSID10904646
    • 57EB028MGD
    • DNXHEGUUPJUMQT-LISAXSMJSA-N
    • ESTRA-1,3,5(10)-TRIEN-17-ONE, 3-HYDROXY-, (8.ALPHA.,9.BETA.,13.ALPHA.,14.BETA.)-
    • ectron-e
    • Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m0/s1
    • InChI Key: DNXHEGUUPJUMQT-LISAXSMJSA-N
    • SMILES: O=C1CC[C@@H]2[C@H]3CCC4C=C(C=CC=4[C@@H]3CC[C@]21C)O

Computed Properties

  • Exact Mass: 270.16206
  • Monoisotopic Mass: 270.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

(8s,9r,13r,14r)-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-one Related Literature

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